Cas no 1354009-68-9 (Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine)

• Product Name: Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine
• CAS No: 1354009-68-9
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 2157935
• Update Time: 2025-05-25

Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-cyclopropyl-(s)-1-pyrrolidin-2-ylmethyl-amine
• AM96269
• Benzylcyclopropyl-(S)-1-pyrrolidin-2-ylmethylamine
• Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine

• Inchi： 1S/C15H22N2/c1-2-5-13(6-3-1)11-17(15-8-9-15)12-14-7-4-10-16-14/h1-3,5-6,14-16H,4,7-12H2/t14-/m0/s1
• InChI Key： AXIKROJKPGHWDS-AWEZNQCLSA-N
• SMILES： N(CC1C=CC=CC=1)(C[C@@H]1CCCN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 231
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine

Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine: A Comprehensive Overview

The compound Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine, identified by the CAS number 1354009-68-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities, as evidenced by emerging research studies.

Structurally, the molecule comprises three distinct functional groups: a benzyl group, a cyclopropyl ring, and an (S)-pyrrolidin-2-ylmethyl amine moiety. The combination of these groups imparts the compound with a diverse range of chemical reactivity and selectivity, making it a valuable tool in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in the context of stereochemistry and its impact on biological activity. The (S)-configuration of the pyrrolidine ring in this compound is a critical factor in determining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have demonstrated that this stereochemistry significantly influences the compound's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, the preparation of Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-amine involves a multi-step process that typically begins with the formation of the pyrrolidine ring using known methods such as the Hantzsch dihydropyridine synthesis or other cyclization techniques. The subsequent introduction of the benzyl and cyclopropyl groups requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

The cyclopropyl group within the molecule is particularly noteworthy due to its strained ring structure, which can confer unique electronic and steric properties. This feature has been exploited in recent research to enhance the compound's stability and reactivity in various chemical transformations. For instance, studies have shown that the cyclopropane ring can act as a platform for C-H activation reactions, enabling access to diverse structural motifs.

The benzene ring in this compound serves as an aromatic system that contributes to its overall electronic characteristics. The benzene group can undergo various substitution reactions, allowing for further functionalization and diversification of the molecule's properties. This makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns.

From a pharmaceutical perspective, this compound has shown promise as a potential lead molecule for drug development efforts targeting various therapeutic areas. For example, recent research has explored its role as an inhibitor of certain enzyme systems implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science due to its ability to form stable complexes with metal ions. Such complexes have potential applications in catalysis, sensing technologies, and other areas where coordination chemistry plays a critical role.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of Benzyl-cyclopropyl-(S)-1-pyrrolidin-2-ylmethyl-am. As our understanding of this compound deepens, it is likely that new opportunities for its use will emerge across multiple disciplines within chemistry and related fields.